benzyl (2S)-2-[[(1S)-1-methoxycarbonyl-3-methylsulfanyl-propyl]carbamoyl]pyrrolidine-1-carboxylate
benzyl (2S)-2-[[(1S)-1-methoxycarbonyl-3-methylsulfanyl-propyl]carbamoyl]pyrrolidine-1-carboxylate
Brand Name:
Vulcanchem
CAS No.:
17445-57-7
VCID:
VC21327094
InChI:
InChI=1S/C19H26N2O5S/c1-25-18(23)15(10-12-27-2)20-17(22)16-9-6-11-21(16)19(24)26-13-14-7-4-3-5-8-14/h3-5,7-8,15-16H,6,9-13H2,1-2H3,(H,20,22)/t15-,16-/m0/s1
SMILES:
COC(=O)C(CCSC)NC(=O)C1CCCN1C(=O)OCC2=CC=CC=C2
Molecular Formula:
C19H26N2O5S
Molecular Weight:
394.5 g/mol
benzyl (2S)-2-[[(1S)-1-methoxycarbonyl-3-methylsulfanyl-propyl]carbamoyl]pyrrolidine-1-carboxylate
CAS No.: 17445-57-7
Cat. No.: VC21327094
Molecular Formula: C19H26N2O5S
Molecular Weight: 394.5 g/mol
* For research use only. Not for human or veterinary use.
![benzyl (2S)-2-[[(1S)-1-methoxycarbonyl-3-methylsulfanyl-propyl]carbamoyl]pyrrolidine-1-carboxylate - 17445-57-7](/images/no_structure.jpg)
Specification
| CAS No. | 17445-57-7 |
|---|---|
| Molecular Formula | C19H26N2O5S |
| Molecular Weight | 394.5 g/mol |
| IUPAC Name | benzyl (2S)-2-[[(2S)-1-methoxy-4-methylsulfanyl-1-oxobutan-2-yl]carbamoyl]pyrrolidine-1-carboxylate |
| Standard InChI | InChI=1S/C19H26N2O5S/c1-25-18(23)15(10-12-27-2)20-17(22)16-9-6-11-21(16)19(24)26-13-14-7-4-3-5-8-14/h3-5,7-8,15-16H,6,9-13H2,1-2H3,(H,20,22)/t15-,16-/m0/s1 |
| Standard InChI Key | DLPVKQNXLTYXOG-HOTGVXAUSA-N |
| Isomeric SMILES | COC(=O)[C@H](CCSC)NC(=O)[C@@H]1CCCN1C(=O)OCC2=CC=CC=C2 |
| SMILES | COC(=O)C(CCSC)NC(=O)C1CCCN1C(=O)OCC2=CC=CC=C2 |
| Canonical SMILES | COC(=O)C(CCSC)NC(=O)C1CCCN1C(=O)OCC2=CC=CC=C2 |
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